[3-(Benzylsulfanyl)phenyl]cyanamide

• CAS RN: 917894-15-6
• Molecular Formula: C14H12N2S
• Molecular Weight: 240.33 g/mol
• IUPAC Name: (3-benzylsulfanylphenyl)cyanamide
• InChI: InChI=1S/C14H12N2S/c15-11-16-13-7-4-8-14(9-13)17-10-12-5-2-1-3-6-12/h1-9,16H,10H2
• InChI Key: YDIBMDSUYQRQIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC=CC(=C2)NC#N

Description

[3-(Benzylsulfanyl)phenyl]cyanamide is a useful research compound. Its molecular formula is C14H12N2S and its molecular weight is 240.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of cyanogen bromide (1.42 g, 13.4 mmol) in anhydrous diethyl ether (10 ml) was added slowly to a stirred solution of 3-(benzylthio)aniline (4.6 g, 21.4 mmol) in anhydrous diethyl ether (25 ml) at 0-4° C. After the addition, the reaction mixture was stirred at room temperature for 12 hours and became a brown solution with a white precipitate. The precipitate was filtered off and the filtrate was washed with aqueous HCl (1 M, 3×40 ml) and followed by brine (40 ml). The ether solution was dried over MgSO4, filtered, and concentrated in vacuo to yield yellow oil as crude product. It was further purified by flash chromatography (SiO2, CH2Cl2/EtOAc, 0-20%) to afford 3-(benzylthio)phenylcyanamide (2.82 g, 55% yield) as a white solid: TLC: Dichloromethane/EtOAc (93:7), Rf=0.64; 1H-NMR (CDCl3) δ (ppm) 7.2-6.7 (m, 9H, Ar—H), 4.12 (s, 2H, S—CH2). IR(KBr): 3178 cm−1 (secondary N—H), 3023-3085 cm−1 (C—H aromatic stretch), 2227 cm−1 (CN).